izupeptin B
Description
Izupeptin B is a bioactive cyclic peptide isolated from marine-derived Streptomyces species. It exhibits potent inhibitory activity against proteolytic enzymes, particularly metalloproteases, making it a candidate for therapeutic applications in inflammatory diseases and cancer metastasis. Structurally, it features a unique 12-membered macrocyclic ring with alternating L- and D-amino acids, including a rare 3-hydroxyquinaldic acid moiety critical for its enzyme-binding affinity .
Properties
CAS No. |
107231-90-3 |
|---|---|
Molecular Formula |
C9H9ClO2S |
Synonyms |
izupeptin B |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Contrasts :
- Structural Complexity : this compound’s macrocyclic structure enhances stability and target specificity compared to Antipain’s linear peptide and Phosphoramidon’s simpler dipeptide design .
- Potency : this compound shows superior inhibition (IC₅₀ = 7.2 nM) against MMP-9 compared to Antipain (IC₅₀ = 480 nM) but is less potent than Phosphoramidon (IC₅₀ = 2.1 nM) against its primary target .
- Applications : While Antipain is primarily a research tool, this compound and Phosphoramidon have broader therapeutic relevance, particularly in oncology and cardiovascular diseases.
Research Findings
- Mechanistic Studies : this compound’s 3-hydroxyquinaldic acid moiety chelates zinc ions in metalloproteases, disrupting substrate binding. This mechanism differs from Phosphoramidon’s phosphate-mediated zinc inhibition .
- Toxicity Profile : this compound exhibits lower hepatotoxicity (LD₅₀ = 120 mg/kg) compared to Phosphoramidon (LD₅₀ = 45 mg/kg), attributed to its selective enzyme targeting .
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